7-O-Demethyl a-Narcotine
7-O-Demethyl a-Narcotine
(3S)-7-hydroxy-6-methoxy-3-[(5R)-4-methoxy-6-methyl-7,8-dihydro-5H-[1,3]dioxolo[4,5-g]isoquinolin-5-yl]-3H-2-benzofuran-1-one is a natural product found in Papaver somniferum with data available.
Brand Name:
Vulcanchem
CAS No.:
68353-55-9
VCID:
VC21118759
InChI:
InChI=1S/C21H21NO7/c1-22-7-6-10-8-13-19(28-9-27-13)20(26-3)14(10)16(22)18-11-4-5-12(25-2)17(23)15(11)21(24)29-18/h4-5,8,16,18,23H,6-7,9H2,1-3H3/t16-,18+/m1/s1
SMILES:
CN1CCC2=CC3=C(C(=C2C1C4C5=C(C(=C(C=C5)OC)O)C(=O)O4)OC)OCO3
Molecular Formula:
C21H21NO7
Molecular Weight:
399.4 g/mol
7-O-Demethyl a-Narcotine
CAS No.: 68353-55-9
Cat. No.: VC21118759
Molecular Formula: C21H21NO7
Molecular Weight: 399.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | (3S)-7-hydroxy-6-methoxy-3-[(5R)-4-methoxy-6-methyl-7,8-dihydro-5H-[1,3]dioxolo[4,5-g]isoquinolin-5-yl]-3H-2-benzofuran-1-one is a natural product found in Papaver somniferum with data available. |
|---|---|
| CAS No. | 68353-55-9 |
| Molecular Formula | C21H21NO7 |
| Molecular Weight | 399.4 g/mol |
| IUPAC Name | (3S)-7-hydroxy-6-methoxy-3-[(5R)-4-methoxy-6-methyl-7,8-dihydro-5H-[1,3]dioxolo[4,5-g]isoquinolin-5-yl]-3H-2-benzofuran-1-one |
| Standard InChI | InChI=1S/C21H21NO7/c1-22-7-6-10-8-13-19(28-9-27-13)20(26-3)14(10)16(22)18-11-4-5-12(25-2)17(23)15(11)21(24)29-18/h4-5,8,16,18,23H,6-7,9H2,1-3H3/t16-,18+/m1/s1 |
| Standard InChI Key | ICGJAAVPMLXDHF-AEFFLSMTSA-N |
| Isomeric SMILES | CN1CCC2=CC3=C(C(=C2[C@@H]1[C@@H]4C5=C(C(=C(C=C5)OC)O)C(=O)O4)OC)OCO3 |
| SMILES | CN1CCC2=CC3=C(C(=C2C1C4C5=C(C(=C(C=C5)OC)O)C(=O)O4)OC)OCO3 |
| Canonical SMILES | CN1CCC2=CC3=C(C(=C2C1C4C5=C(C(=C(C=C5)OC)O)C(=O)O4)OC)OCO3 |
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